N-Methyl-N-(4-methyl-2-thiazolyl)-2-[(6-phenyl-3-pyridazinyl)thio]acetamide

• CAS No.: 1135304-61-8
• Product Name: N-Methyl-N-(4-methyl-2-thiazolyl)-2-[(6-phenyl-3-pyridazinyl)thio]acetamide
• Molecular Formula: C17H16N4OS2
• Molecular Weight: 356.5 g/mol
• IUPAC Name: N-methyl-N-(4-methyl-1,3-thiazol-2-yl)-2-(6-phenylpyridazin-3-yl)sulfanylacetamide
• Standard InChI: InChI=1S/C17H16N4OS2/c1-12-10-24-17(18-12)21(2)16(22)11-23-15-9-8-14(19-20-15)13-6-4-3-5-7-13/h3-10H,11H2,1-2H3
• Standard InChIKey: POKKSIROKFEGGD-UHFFFAOYSA-N
• SMILES: CC1=CSC(=N1)N(C)C(=O)CSC2=NN=C(C=C2)C3=CC=CC=C3
• Canonical SMILES: CC1=CSC(=N1)N(C)C(=O)CSC2=NN=C(C=C2)C3=CC=CC=C3
• Appearance: Solid powder
• Description: ML-077, also known as VU0255011, is a highly selective, potent, saline soluble, "best in class" KCC2 antagonist for high fidelity in vitro studies on KCC2 function with IC(50)=537 nM. ML-077 is cell permeable and exhibits submicromolar potency, and shows greater than 10-fold selectivity over other closely related NKCC transporters.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ML-077; ML 077; ML077; VU0255011; VU-0255011; VU 0255011; CID-25067404; CID 25067404; CID25067404
• Reference: 1: Olde Engberink AHO, Meijer JH, Michel S. Chloride cotransporter KCC2 is; 2: Delpire E, Baranczak A, Waterson AG, Kim K, Kett N, Morrison RD, Daniels JS,; 3: Lindsley C, Lewis M, Weaver D, Delpire E. Discovery of a Highly Selective KCC2
• PubChem Compound: 25067404
• Last Modified: Nov 11 2021